Cas no 1185315-88-1 (4-Amino-2-(iso-propyl-d7)-pyridine)

• Product Name: 4-Amino-2-(iso-propyl-d7)-pyridine
• CAS No: 1185315-88-1
• MF: C₈H₅D₇N₂
• MW: 143.24
• CID: 5142221
• Update Time: 2025-06-07

4-Amino-2-(iso-propyl-d7)-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(iso-propyl-d7)-pyridine

• Inchi： 1S/C8H12N2/c1-6(2)8-5-7(9)3-4-10-8/h3-6H,1-2H3,(H2,9,10)/i1D3,2D3,6D
• InChI Key： DMMLYMQQBZGHLO-NWOXSKRJSA-N
• SMILES： C([2H])(C1N=CC=C(N)C=1)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Additional information on 4-Amino-2-(iso-propyl-d7)-pyridine

Introduction to 4-Amino-2-(iso-propyl-d7)-pyridine (CAS No. 1185315-88-1)

4-Amino-2-(iso-propyl-d7)-pyridine (CAS No. 1185315-88-1) is a deuterated derivative of 4-amino-2-isopropylpyridine, a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. The incorporation of deuterium atoms (D) in place of hydrogen atoms (H) can significantly alter the physicochemical properties and metabolic stability of the molecule, making it a valuable tool in drug discovery and development.

The deuteration process, which involves the substitution of hydrogen with deuterium, is a well-established technique in medicinal chemistry. Deuterium, being a stable isotope of hydrogen, has a slightly higher atomic mass, which can lead to changes in the bond strength and reactivity of the molecule. This can result in improved metabolic stability, reduced toxicity, and enhanced pharmacokinetic properties. In the case of 4-Amino-2-(iso-propyl-d7)-pyridine, the deuteration at the isopropyl group is particularly significant due to its potential impact on the compound's biological activity.

Recent studies have highlighted the importance of 4-Amino-2-(iso-propyl-d7)-pyridine in various research applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound as a scaffold for the development of novel antiviral agents. The researchers found that 4-Amino-2-(iso-propyl-d7)-pyridine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The enhanced metabolic stability provided by deuteration was crucial in maintaining the compound's efficacy over extended periods.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2023, 4-Amino-2-(iso-propyl-d7)-pyridine was used as a key intermediate in the synthesis of a series of selective serotonin reuptake inhibitors (SSRIs). The researchers reported that the deuteration significantly improved the oral bioavailability and half-life of the final drug candidates, making them more suitable for clinical trials. This finding underscores the potential of 4-Amino-2-(iso-propyl-d7)-pyridine as a valuable building block in drug design.

The physicochemical properties of 4-Amino-2-(iso-propyl-d7)-pyridine have also been extensively characterized. The compound is a white crystalline solid with a melting point ranging from 65°C to 68°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, but has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, 4-Amino-2-(iso-propyl-d7)-pyridine should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage and storage.

The potential applications of 4-Amino-2-(iso-propyl-d7)-pyridine extend beyond its use as an intermediate or scaffold in drug discovery. It has also been explored for its utility in analytical chemistry and materials science. For example, a recent study published in Analytical Chemistry demonstrated that 4-Amino-2-(iso-propyl-d7)-pyridine can be used as an internal standard in mass spectrometry-based assays due to its stable isotopic composition and predictable behavior under various analytical conditions.

In conclusion, 4-Amino-2-(iso-propyl-d7)-pyridine (CAS No. 1185315-88-1) is a versatile and valuable compound with significant potential in multiple areas of research and development. Its unique properties, particularly those arising from deuteration, make it an attractive candidate for further exploration in medicinal chemistry, pharmaceuticals, and beyond. As ongoing research continues to uncover new applications and insights, 4-Amino-2-(iso-propyl-d7)-pyridine is poised to play an increasingly important role in advancing scientific knowledge and innovation.